N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13Cl2N3O2S/c1-23-10-3-5-13-14(7-10)21-16(20-13)24-8-15(22)19-12-4-2-9(17)6-11(12)18/h2-7H,8H2,1H3,(H,19,22)(H,20,21)
• InChI Key: HMTSZOYURXGALM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2N3O2S
• Molecular Weight: 382.3 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide, also known as DMBA, is a chemical compound that has been widely used in scientific research due to its unique properties. DMBA is a synthetic compound that belongs to the class of benzimidazole derivatives, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of oxidative stress. N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to induce DNA damage, which can lead to mutations and the development of cancer. N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been shown to induce the production of reactive oxygen species, which can cause oxidative damage to cells and tissues.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and induce cell cycle arrest. N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been shown to modulate the expression of various genes involved in cancer development and progression. In addition, N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to have anti-inflammatory and antimicrobial effects.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and can be stored for long periods of time without degradation. However, N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide also has some limitations. It is toxic and can be hazardous to handle, and it can induce cancer in animal models, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide. One direction is to further elucidate its mechanism of action and its effects on gene expression. Another direction is to explore its potential as a therapeutic agent for cancer and other diseases. Additionally, the development of safer and more effective analogs of N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide could also be an area of future research.
Conclusion
In conclusion, N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide is a synthetic compound that has been widely used in scientific research due to its unique properties. It has been shown to exhibit a wide range of biological activities and has been used as a tool in the study of cancer biology. While N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has several advantages for lab experiments, it also has some limitations due to its toxicity and potential to induce cancer in animal models. Nonetheless, N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide remains an important compound in the field of scientific research, and its study will continue to provide valuable insights into the mechanisms of disease and the development of new therapies.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been widely used in scientific research due to its unique properties. It has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial activities. N-(2,4-dichlorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been used as a tool in the study of cancer biology, as it can induce cancer in animal models.